Cas no 2171906-04-8 (2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}ethan-1-amine)

• Product Name: 2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}ethan-1-amine
• CAS No: 2171906-04-8
• MF: C₁₁H₂₃N₅
• MW: 225.33382153511
• CID: 6049904
• PubChem ID: 165587268
• Update Time: 2025-05-19

2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}ethan-1-amine
• 2-{1-[2-(dimethylamino)ethyl]-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}ethan-1-amine
• 2171906-04-8
• EN300-1598017

• Inchi： 1S/C11H23N5/c1-9(2)11-10(5-6-12)13-14-16(11)8-7-15(3)4/h9H,5-8,12H2,1-4H3
• InChI Key： AFQABXUMPLXGEA-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)C(=C(CCN)N=N1)C(C)C

Computed Properties

• Exact Mass: 225.19534575g/mol
• Monoisotopic Mass: 225.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60Ų

Additional information on 2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}ethan-1-amine

Comprehensive Overview of 2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS No. 2171906-04-8)

The compound 2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS No. 2171906-04-8) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a 1,2,3-triazole core and a dimethylaminoethyl side chain, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a selective modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds like 2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}ethan-1-amine has surged due to their versatility in drug design. The 1,2,3-triazole moiety, in particular, is known for its stability and bioisosteric properties, often serving as a replacement for amide or ester groups in pharmacophores. This compound’s dimethylaminoethyl group further enhances its solubility and bioavailability, making it a valuable scaffold for central nervous system (CNS) targeting molecules.

One of the most frequently searched questions in the scientific community is: "What are the potential applications of triazole-based compounds in modern therapeutics?" The answer lies in the adaptability of 2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}ethan-1-amine, which has shown promise in areas such as neurodegenerative disease research and anti-inflammatory drug development. Its structural features allow it to penetrate the blood-brain barrier, a critical factor for CNS-active drugs.

Another trending topic in the field is the exploration of click chemistry for synthesizing triazole derivatives. The compound’s 1,2,3-triazole ring can be efficiently constructed using copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method not only simplifies synthesis but also improves yield and purity, addressing common challenges in organic chemistry. Researchers are actively investigating how modifications to the propan-2-yl or dimethylaminoethyl groups can fine-tune the compound’s pharmacological profile.

From an industrial perspective, 2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}ethan-1-amine is also being studied for its potential in material science. Its ability to form stable complexes with metals opens doors for applications in catalysis and sensor development. The dimethylamino group, in particular, can act as a ligand, facilitating interactions with transition metals. This dual utility—both in pharmaceuticals and materials—makes it a compound of high interdisciplinary interest.

In conclusion, 2-{1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS No. 2171906-04-8) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure, combined with its broad applicability, ensures that it will remain a focal point of research for years to come. As scientists continue to explore its potential, this compound may well become a cornerstone in the development of next-generation therapeutics and functional materials.